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Isononyl alcohol (INA) is predominantly derived from petrochemical feedstocks, specifically C4
hydrocarbons [1] [2]. The production process involves several catalytic steps, beginning with the

dimerization of C4 olefins. The following diagram illustrates the primary production pathway:
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Diagram of Isononyl Alcohol Production from C4 Feedstock

The two main industrial processes are:

¢ C4 Chemicals Process: This route involves the hydroformylation of octenes, which are produced
from the dimerization of butenes [3] [4] [2].
e ExxonMobil Process: This is a proprietary method based on the oligomerization of butenes [4].
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Market Data and Process Segmentation

Market analysis further segments the industry based on these production processes and the resulting purity of

the final product.

Table 1: Market Segmentation of Isononyl Alcohol by Process and Purity

Segmentation

Category Description & Significance
Type
By Process C4 Chemicals A primary production method involving hydrogenation of butadiene
Type [4] Process from C4 fractionation; cost-effective and scalable [4].
ExxonMobil An innovative process based on butenes oligomerization; known
Process for high efficiency and quality [4].
By Purity Up to 98% A technical grade suitable for various industrial applications.
Grade [3]
Above 98% The dominant grade (84.9% market share); essential for sensitive

applications like plasticizers, lubricants, and cosmetics where
impurities can compromise quality and safety [3].

Key Industrial Application: DINP Synthesis

The primary use of isonenyl alcohol (accounting for over 68% of its market [3]) is in the synthesis of the
plasticizer Di-isononyl Phthalate (DINP) [5] [3] [4]. The following diagram and protocol detail this key

industrial reaction.
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Diagram of DINP Synthesis from Isononyl Alcohol

Industrial Synthesis Protocol for DINP [5]:

¢ Monoesterification: Charge a reaction vessel with 1 part phthalic anhydride and 3-4 parts isononyl
alcohol (molar excess). Heat with stirring; the monoester forms spontaneously around 120°C.

e Catalyst Addition: At 150-180°C, add a solid titanium-based catalyst (e.qg., tetra-isopropyl titanate) at
0.001-0.002 parts by weight relative to reactants.

¢ Diesterification: Raise the temperature to 225-235°C and maintain for 2—3 hours to ensure
complete conversion to DINP.

¢ Purification: Cool to 190-195°C and remove excess alcohol via vacuum distillation. The crude DINP
is then decolorized (e.g., with activated carbon) and filtered.

This method, using a titanium-based catalyst, is noted for its high conversion rate (>99%), excellent color

stability, and reduced environmental impact [5].
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Emerging Trends and Alternative Feedstocks

The industry is evolving in response to environmental concerns and regulatory pressures.

¢ Shift to Non-Phthalate Plasticizers: Isononyl alcohol is increasingly used to produce non-
phthalate plasticizers like DINCH (Diisononyl Cyclohexane-1,2-dicarboxylate), which is preferred for
sensitive applications such as medical devices, toys, and food packaging [3] [4].

¢ Development of Bio-based Alternatives: A key emerging trend is the exploration of bio-based
feedstocks [6] [4]. This involves using renewable olefins derived from sources like plant-based oils or
biomass, aiming to reduce the carbon footprint of INA production [7] [4]. Some companies have
announced pilot plants for bio-derived olefin precursors [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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